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Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898 Get Quote

This guide provides essential information regarding the chemical formula and molecular weight

of cadmium iodide (CdI₂), a compound of interest in various scientific and industrial

applications. The data is presented to be a convenient reference for researchers, scientists,

and professionals in drug development.

Core Properties of Cadmium Iodide
Cadmium iodide is an inorganic compound formed from cadmium and iodine.[1][2][3] It is a

white, hygroscopic solid that can turn a pale yellow when exposed to air or light.[1][2] The

compound is notable for its distinct crystal structure, which serves as a prototype for other

compounds with the formula MX₂ that exhibit strong polarization effects.[1][3]

Data Presentation
The fundamental quantitative properties of cadmium iodide are summarized in the table

below.
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Property Value Reference

Chemical Formula CdI₂ [1][2][3][4][5][6]

Molecular Weight 366.22 g/mol [1][2][4][5][6]

CAS Number 7790-80-9 [1][4]

Appearance White to pale yellow crystals [1][3]

Density 5.640 g/cm³ (solid) [1][3]

Methodologies and Experimental Context
The molecular weight of a chemical compound like cadmium iodide is a fundamental property

derived from the atomic weights of its constituent elements, as established by the International

Union of Pure and Applied Chemistry (IUPAC). It is calculated by summing the atomic weights

of one cadmium atom and two iodine atoms.

Given that the chemical formula and molecular weight are foundational, experimentally derived

constants, detailed experimental protocols for their determination are beyond the scope of a

standard technical data sheet. These values are universally accepted and utilized in further

experimental work, such as in stoichiometry, preparation of solutions, and material

characterization.

Similarly, as a simple inorganic salt, cadmium iodide does not participate in biological

"signaling pathways" in the manner of a complex pharmaceutical agent. Therefore, a diagram

of such a pathway is not applicable. The visualization below illustrates the logical relationship of

its elemental composition.
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Elemental composition of Cadmium Iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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